Cas no 873974-43-7 (1-Bromodibenzo[b,d]furan-4-ol)

1-Bromodibenzo[b,d]furan-4-ol structure

1-Bromodibenzo[b,d]furan-4-ol structure

Product Name:1-Bromodibenzo[b,d]furan-4-ol

CAS No:873974-43-7

MF:C₁₂H₇BrO₂

MW:263.086782693863

MDL:MFCD30746962

CID:2189016

Update Time:2023-08-07

1-Bromodibenzo[b,d]furan-4-ol Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-dibenzofuran-4-ol
- 1-Bromodibenzo[b,d]furan-4-ol
- MDL： MFCD30746962
- Inchi： 1S/C12H7BrO2/c13-8-5-6-9(14)12-11(8)7-3-1-2-4-10(7)15-12/h1-6,14H
- InChI Key： RNNOJDJYFVRUCZ-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C2=C1C1C=CC=CC=1O2)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 246
Topological Polar Surface Area: 33.4

1-Bromodibenzo[b,d]furan-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR55146-250mg	1-Bromodibenzo[b,d]furan-4-ol	873974-43-7		250mg	£110.00	2025-02-20
Apollo Scientific	OR55146-1g	1-Bromodibenzo[b,d]furan-4-ol	873974-43-7		1g	£395.00	2025-02-20
Chemenu	CM426633-100mg	1-bromo-dibenzofuran-4-ol	873974-43-7	95%+	100mg	$***	2023-05-29
Chemenu	CM426633-250mg	1-bromo-dibenzofuran-4-ol	873974-43-7	95%+	250mg	$***	2023-05-29
eNovation Chemicals LLC	D773143-100mg	1-bromo-dibenzofuran-4-ol	873974-43-7	95%	100mg	$185	2024-06-06
eNovation Chemicals LLC	D773143-250mg	1-bromo-dibenzofuran-4-ol	873974-43-7	95%	250mg	$285	2024-06-06
Key Organics Ltd	PS-11208-100mg	1-Bromodibenzo[b,d]furan-4-ol	873974-43-7	>90%	100mg	£146.00	2025-02-09
Key Organics Ltd	PS-11208-5mg	1-Bromodibenzo[b,d]furan-4-ol	873974-43-7	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	PS-11208-10mg	1-Bromodibenzo[b,d]furan-4-ol	873974-43-7	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	PS-11208-50mg	1-Bromodibenzo[b,d]furan-4-ol	873974-43-7	>90%	50mg	£102.00	2025-02-09

1-Bromodibenzo[b,d]furan-4-ol Related Literature

1. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans

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